Cas no 1160994-79-5 (2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine)

• Product Name: 2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine
• CAS No: 1160994-79-5
• MF: C₇H₄Cl₂N₂O
• MW: 203.025459289551
• MDL: MFCD12400767
• CID: 824330
• Update Time: 2025-06-14

2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine

• MDL： MFCD12400767
• Inchi： 1S/C7H4Cl2N2O/c1-3-2-12-6-4(3)5(8)10-7(9)11-6/h2H,1H3
• InChI Key： OCTXLKXOUFKWPY-UHFFFAOYSA-N
• SMILES： CC1C2C(Cl)=NC(Cl)=NC=2OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furo[2,3-d]pyrimidines

Additional information on 2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine

Comprehensive Overview of 2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine (CAS No. 1160994-79-5)

2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine (CAS No. 1160994-79-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This furopyrimidine derivative is characterized by a fused furan and pyrimidine ring system, which serves as a versatile scaffold for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's 2,4-dichloro substitution pattern enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in developing small-molecule inhibitors for kinases, a hot topic in oncology and autoimmune disease research. With the rise of AI-driven drug design, computational tools are being employed to optimize derivatives of 2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine, aligning with the industry's shift toward precision medicine.

In agrochemical applications, this compound's methylfuropyrimidine core has shown promise in crop protection formulations. As sustainable agriculture gains traction, researchers are investigating its efficacy against resistant pests while minimizing environmental impact—a key concern for modern farmers. The demand for eco-friendly pesticides has led to renewed interest in structurally innovative compounds like this one.

From a synthetic perspective, the CAS No. 1160994-79-5 compound offers modularity for further functionalization. Its chloro groups allow for cross-coupling reactions, a trending area in green chemistry circles. Laboratories are optimizing protocols to reduce waste generation during its production, addressing the global push for sustainable chemical processes.

Analytical characterization of 2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine often involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the growing integration of high-throughput analytics in chemical R&D. Quality control standards for this compound are stringent, given its potential applications in regulated industries.

As the scientific community explores structure-activity relationships (SAR) of furo[2,3-d]pyrimidine derivatives, this compound serves as a critical reference point. Its patent landscape is evolving rapidly, with recent filings covering novel synthetic routes and therapeutic applications—topics frequently searched in academic databases and IP portals.

The stability profile of CAS 1160994-79-5 under various conditions is another active research area, particularly for formulation scientists working on drug delivery systems. With the pharmaceutical industry's focus on improving oral bioavailability, understanding this compound's physicochemical properties becomes essential.

In conclusion, 2,4-Dichloro-5-methylfuro[2,3-d]pyrimidine represents a compelling case study in modern heterocyclic chemistry. Its dual relevance to life sciences and material innovation ensures its continued prominence in both literature and industrial applications, making it a compound worth watching in coming years.